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Compound of Interest

Compound Name:
Sodium 2-

(hydroxymethyl)benzoate

Cat. No.: B15986304

Get Quote

This technical guide provides a comprehensive overview of the spectroscopic data for 2-

(hydroxymethyl)benzoic acid, a bifunctional aromatic compound of interest to researchers,

scientists, and professionals in drug development. This document outlines the expected

nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) characteristics

of the molecule, supported by detailed experimental protocols for data acquisition.

Spectroscopic Data Summary
The following tables summarize the key spectroscopic data for 2-(hydroxymethyl)benzoic acid.

Due to the variability in experimental conditions, the presented data should be considered as a

reference.

Table 1: ¹H NMR Spectral Data

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15986304#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15986304?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proton Assignment
Expected Chemical
Shift (δ, ppm)

Multiplicity Integration

Aromatic Protons (H3-

H6)
7.3 - 8.1 Multiplet 4H

Benzylic Protons (-

CH₂-)
~4.7 Singlet 2H

Hydroxyl Proton (-OH) Variable Broad Singlet 1H

Carboxylic Acid

Proton (-COOH)
> 10.0 Broad Singlet 1H

Note: The aromatic region is expected to show a complex splitting pattern due to the ortho

substitution. The chemical shifts of the hydroxyl and carboxylic acid protons are concentration

and solvent dependent.

Table 2: ¹³C NMR Spectral Data
Carbon Assignment Expected Chemical Shift (δ, ppm)

Carboxylic Carbon (-COOH) 168 - 172

Aromatic Carbon (C2) ~141

Aromatic Carbon (C1) ~131

Aromatic Carbons (C3-C6) 127 - 133

Benzylic Carbon (-CH₂) ~63

Note: The chemical shifts of the aromatic carbons are influenced by the electronic effects of the

hydroxymethyl and carboxyl substituents.

Table 3: Infrared (IR) Spectroscopy Data
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Functional Group
Expected Wavenumber
(cm⁻¹)

Intensity

O-H Stretch (Carboxylic Acid) 2500 - 3300 Broad

O-H Stretch (Alcohol) 3200 - 3600 Broad

C-H Stretch (Aromatic) 3000 - 3100 Medium

C=O Stretch (Carboxylic Acid) 1680 - 1710 Strong

C=C Stretch (Aromatic) 1450 - 1600 Medium

C-O Stretch (Alcohol) 1000 - 1260 Strong

O-H Bend (Carboxylic Acid) 1350 - 1440 Medium

C-H Out-of-Plane Bend (ortho) ~750 Strong

Table 4: Mass Spectrometry (MS) Data
Ionization Mode

Expected Key Fragments
(m/z)

Fragmentation Pathway

Electron Ionization (EI) 152 (M⁺) Molecular ion

134
Loss of H₂O (water) from the

molecular ion

123
Loss of CHO (formyl radical)

from the molecular ion

105
Loss of H₂O and CO from the

molecular ion

91 Tropylium ion (C₇H₇⁺)

77 Phenyl cation (C₆H₅⁺)

Experimental Protocols
The following are detailed methodologies for the acquisition of the spectroscopic data

presented above.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher) is

recommended for detailed spectral analysis.[1]

Sample Preparation:

Accurately weigh 5-10 mg of 2-(hydroxymethyl)benzoic acid.[1]

Dissolve the sample in 0.5-0.7 mL of a suitable deuterated solvent, such as deuterated

dimethyl sulfoxide (DMSO-d₆) or deuterated chloroform (CDCl₃).[1]

Transfer the solution to a 5 mm NMR tube.

¹H NMR Acquisition:

Pulse Program: Standard 90° pulse sequence.

Spectral Width: 0-16 ppm.

Relaxation Delay (d1): 1 second.

Number of Scans: 16.[2]

¹³C NMR Acquisition:

Pulse Program: Proton-decoupled pulse sequence.

Spectral Width: 0-220 ppm.

Relaxation Delay (d1): 2 seconds.

Number of Scans: 512 or more to achieve adequate signal-to-noise ratio.[2]

Data Processing: The raw data (Free Induction Decay) is subjected to Fourier transformation,

followed by phase and baseline correction to obtain the final spectrum.[2]

Fourier-Transform Infrared (FTIR) Spectroscopy
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Instrumentation: An FTIR spectrometer equipped with a deuterated triglycine sulfate (DTGS) or

a more sensitive mercury cadmium telluride (MCT) detector.[2]

Sample Preparation (KBr Pellet Method):

Thoroughly grind 1-2 mg of 2-(hydroxymethyl)benzoic acid with 100-200 mg of dry

potassium bromide (KBr) powder in an agate mortar and pestle.[2]

Transfer the homogenous mixture to a pellet-forming die.

Apply pressure (typically 7-10 tons) using a hydraulic press to form a transparent or

translucent pellet.[3]

Data Acquisition:

Spectral Range: 4000-400 cm⁻¹.

Resolution: 4 cm⁻¹.

Number of Scans: 16-32 scans are co-added to improve the signal-to-noise ratio.[2]

A background spectrum of a pure KBr pellet should be acquired and subtracted from the

sample spectrum.[2]

Data Processing: The resulting interferogram is Fourier transformed to generate the final

absorption or transmission spectrum.[2]

Mass Spectrometry (MS)
Instrumentation: A mass spectrometer with an electron ionization (EI) source and a quadrupole

or time-of-flight (TOF) mass analyzer.[2]

Sample Introduction: The sample can be introduced via a direct insertion probe or, for volatile

derivatives, through a gas chromatograph (GC).[2] For direct analysis of the underivatized acid,

derivatization is often employed for GC-MS.[1]

Derivatization (for GC-MS):
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Dry the sample thoroughly.

Add a silylating agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1%

Trimethylchlorosilane) in an appropriate solvent.[4]

Heat the mixture (e.g., at 60-70 °C) to ensure complete reaction.[4]

Data Acquisition (EI Mode):

Ionization Energy: 70 eV.[2]

Mass Range: m/z 40-400.[1]

Scan Mode: Full scan to obtain a complete mass spectrum.

Data Analysis: The identity of the compound is confirmed by its retention time (for GC-MS) and

the fragmentation pattern in the mass spectrum.[1]

Visualization of Spectroscopic Analysis Workflow
The following diagram illustrates the general workflow for the spectroscopic characterization of

a chemical compound like 2-(hydroxymethyl)benzoic acid.
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General Workflow for Spectroscopic Analysis

Sample Preparation
(e.g., Dissolution, Pelletizing)

NMR Spectroscopy
(¹H, ¹³C)

IR Spectroscopy
(FTIR)

Mass Spectrometry
(EI-MS)

Data Acquisition
(FID, Interferogram, Mass Spectrum)

Data Processing
(FT, Baseline Correction)

Spectral Analysis
(Peak Assignment, Fragmentation)

Structure Elucidation &
Confirmation

Click to download full resolution via product page

Caption: Workflow for Spectroscopic Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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